Cas no 285977-71-1 (Benzenemethan-d2-ol-13C(9CI))

• Product Name: Benzenemethan-d2-ol-13C(9CI)
• CAS No: 285977-71-1
• MF: C₇H₈O
• MW: 111.142800331116
• MDL: MFCD00083905
• CID: 248531
• PubChem ID: 16213529
• Update Time: 2025-04-19

Benzenemethan-d2-ol-13C(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethan-d2-ol-13C(9CI)
• dideuterio(phenyl)methanol
• HY-B0892S
• Benzyl alcohol-
• Benzyl alcohol- alpha -13C- alpha , alpha -d2
• A,
• A-13C-
• Benzyl-alpha-13c-alpha alpha-d2 alcohol
• DTXSID20584019
• Phenyl(~13~C,~2~H_2_)methanol
• Benzyl alcohol-alpha-13C-alpha,alpha-d2, 99 atom % 13C, 98 atom % D
• Benzyl alcohol-alpha-13C-alpha,alpha-d2
• CS-0226280
• A-d2
• laurylthioglycolate
• SCHEMBL1331010
• dideuterio(phenyl)(113C)methanol
• J-017134
• 285977-71-1

• MDL： MFCD00083905
• Inchi： 1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i6+1D2
• InChI Key： WVDDGKGOMKODPV-OCAPALNOSA-N
• SMILES： O[13C]([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 111.073423202g/mol
• Monoisotopic Mass: 111.073423202g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.074 g/mL at 25 °C
• Melting Point: -16--13 °C(lit.)
• Boiling Point: 203-205 °C(lit.)
• Flash Point: 201 °F
• Refractive Index: n20/D 1.54(lit.)
• Solubility: Not determined

Benzenemethan-d2-ol-13C(9CI) Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： 26
• Hazardous Material Identification：